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This technical guide provides an in-depth analysis of the predicted and experimentally
validated secondary structure of Hp1404, an antimicrobial peptide with significant therapeutic
potential. The document is intended for researchers, scientists, and drug development
professionals interested in the structural and functional characteristics of this peptide.

Introduction

Hp1404 is a cationic antimicrobial peptide originally identified from the venom of the scorpion
Heterometrus petersii.[1][2] It is crucial to note that the "Hp" designation refers to its origin and
is not associated with Helicobacter pylori. The peptide has demonstrated specific inhibitory
activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus
(MRSA).[1][2] Understanding the secondary structure of Hp1404 is fundamental to elucidating
its mechanism of action and for the rational design of more potent and less toxic analogues.[3]
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Bioinformatic analysis is a cornerstone in the initial characterization of peptide structures. For
Hp1404, secondary structure prediction was performed using the online server Heliquest.[1]

Prediction Methodology

The prediction of Hp1404's secondary structure typically follows a workflow that begins with the
primary amino acid sequence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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